(3-Bromo-5-fluorophenyl)methylurea

• IUPAC Name: (3-bromo-5-fluorophenyl)methylurea
• InChI: InChI=1S/C8H8BrFN2O/c9-6-1-5(2-7(10)3-6)4-12-8(11)13/h1-3H,4H2,(H3,11,12,13)
• InChI Key: UIQUPEJZGHKPLM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Br)CNC(=O)N
• Molecular Formula: C8H8BrFN2O
• Molecular Weight: 247.06 g/mol

Description

(3-Bromo-5-fluorophenyl)methylurea is a halogenated aromatic urea derivative characterized by a phenyl ring substituted with bromine (Br) at the 3-position and fluorine (F) at the 5-position, linked to a methylurea group (-NHCONHCH₃). The bromine atom introduces steric bulk and lipophilicity, which may influence binding affinity in biological systems, while fluorine enhances electronegativity and metabolic stability. Its molecular weight is approximately 245.06 g/mol (calculated), and its physicochemical properties (e.g., solubility, thermal stability) are likely influenced by the halogen substituents and urea backbone .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds are structurally or functionally related to (3-Bromo-5-fluorophenyl)methylurea:

Compound	Key Features	Applications/Properties	References
Methylurea	Simple alkylurea (NH₂CONHCH₃)	Utilized by methylotrophic microbes; forms thermally stable coordination complexes (stable up to 200°C) .
Compound A	N-Ethyl-N′-methylurea derivative with imidazole and benzoxazin moieties	Selective α2C-AR agonist with poor brain penetration; investigated for peripheral vasoconstriction .
Ni(II)/Mn(II)-Methylurea Complexes	Coordination complexes with methylurea ligands	High thermal stability (200°C), UV-filtering applications due to tunable transmittance in UV range .

Key Comparison Metrics

Thermal Stability :

• Methylurea coordination complexes exhibit stability up to 200°C . In contrast, (3-Bromo-5-fluorophenyl)methylurea’s thermal stability is unreported but may benefit from aromatic rigidity and halogen substituents, which often enhance thermal resistance in organic compounds.

Biological Activity: Compound A and B (urea-based α2C-AR agonists) show peripheral selectivity due to poor brain penetration .

Metabolic and Environmental Behavior :

• Methylurea is metabolized by restrictive methylotrophs , whereas halogenation in (3-Bromo-5-fluorophenyl)methylurea may reduce biodegradability, increasing environmental persistence.

Material Science Applications :

• Methylurea complexes with transition metals (e.g., Ni, Mn) demonstrate utility in UV-filtering due to their optical properties . The halogenated aromatic system in (3-Bromo-5-fluorophenyl)methylurea could offer enhanced UV absorption or electronic properties for similar applications.

Research Findings and Data

Table 1: Comparative Physicochemical Properties

Property	(3-Bromo-5-fluorophenyl)methylurea	Methylurea	Compound A
Molecular Weight (g/mol)	~245.06 (calculated)	74.08	Not reported
Substituents	3-Br, 5-F, methylurea	NH₂CONHCH₃	Imidazole, benzoxazin
Thermal Stability	Not reported	Up to 200°C (complexes)	Not reported
Solubility	Likely low (aromatic halogens)	High in water	Low (bulky substituents)
Applications	Theoretical: Pharma/Materials	Microbial metabolism, UV filters	Peripheral α2C-AR agonist

Key Observations:

• Halogen Effects: Bromine and fluorine substituents in (3-Bromo-5-fluorophenyl)methylurea may enhance electronic properties and binding specificity compared to non-halogenated ureas like methylurea .
• Thermal and Optical Performance : While methylurea complexes show proven thermal and UV-filtering capabilities, the target compound’s aromatic system could offer superior performance in high-temperature or optoelectronic applications .